3-fluoro-2-(1H-pyrazol-5-yl)benzoic acid

• Molecular Formula: C10H7FN2O2
• Molecular Weight: 206.17 g/mol
• IUPAC Name: 3-fluoro-2-(1H-pyrazol-5-yl)benzoic acid
• InChI: InChI=1S/C10H7FN2O2/c11-7-3-1-2-6(10(14)15)9(7)8-4-5-12-13-8/h1-5H,(H,12,13)(H,14,15)
• InChI Key: GTIDPPSUQCIPHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC=NN2)C(=O)O

Description

3-Fluoro-2-(1H-pyrazol-5-yl)benzoic acid is a heterocyclic carboxylic acid featuring a fluorine atom at the 3-position of the benzene ring and a pyrazole moiety at the 2-position. The fluorine atom enhances lipophilicity and metabolic stability, while the pyrazole ring offers hydrogen-bonding capabilities and coordination sites for metal ions .

Comparison with Similar Compounds

Fluorine and Pyrazole Positional Variations

• 2-Fluoro-4-(1H-pyrazol-5-yl)benzoic acid (17a): Substituents: Fluorine at 2-position, pyrazole at 4-position. Molecular Weight: 206 g/mol (calculated from m/z = 205 [M−H]−).
• 3-Fluoro-2-(1H-pyrazol-5-yl)benzoic acid :
  • Substituents: Fluorine at 3-position, pyrazole at 2-position.
  • Molecular Weight: ~206 g/mol.
  • Properties: Ortho-substituted pyrazole may reduce steric hindrance in metal coordination compared to para-substituted analogs .

Alkyl-Substituted Pyrazole Derivatives

• 4-(1-Ethyl-1H-pyrazol-5-yl)-2-fluorobenzoic acid (17b): Substituents: Ethyl group on pyrazole nitrogen, fluorine at 2-position. Molecular Weight: 234 g/mol (m/z = 233 [M−H]−).

Trifluoromethyl-Substituted Analogs

• 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid :
  • Substituents: Methyl and trifluoromethyl groups on pyrazole.
  • Molecular Weight: 284 g/mol.
  • Properties: The electron-withdrawing trifluoromethyl group enhances acidity (pKa ~2.5), making it more reactive in esterification or amidation reactions .
• 4-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid :
  • Substituents: Trifluoromethyl at pyrazole 3-position, pyrazole at benzene 4-position.
  • Molecular Weight: 256 g/mol.
  • Properties: Para-substitution improves steric accessibility for biosensor binding compared to ortho/meta derivatives .

Pharmaceutical Derivatives

• 4-[1-(4-Sulfamoylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid :
  • Substituents: Sulfamoylphenyl and trifluoromethyl groups.
  • Properties: Metabolite of celecoxib, demonstrating the therapeutic relevance of pyrazole-benzoic acid hybrids. The sulfamoyl group enhances COX-2 inhibition compared to simpler derivatives .

Biosensor Recognition

Ortho- and meta-substituted benzoic acids (e.g., 3-fluoro-2-(1H-pyrazol-5-yl)benzoic acid) exhibit weaker biosensor responses compared to para-substituted analogs (e.g., 4-(1H-pyrazol-5-yl)benzoic acid) due to steric and electronic mismatches in binding pockets .

Metal Coordination and Luminescence

The pyrazole and carboxylate groups in 3-fluoro-2-(1H-pyrazol-5-yl)benzoic acid enable chelation with lanthanides (e.g., Tb³⁺, Eu³⁺), forming luminescent complexes. Fluorine’s electron-withdrawing effect stabilizes these complexes, enhancing photophysical properties compared to non-fluorinated derivatives .

Solubility and Reactivity

• Aqueous Solubility : Fluorine and pyrazole substituents reduce solubility compared to hydroxylated analogs (e.g., 3,4,5-trihydroxybenzoic acid) .
• Reactivity : The carboxylic acid group facilitates conjugation reactions (e.g., amide formation), while the pyrazole ring participates in cycloaddition or halogenation reactions .

Comparative Data Table

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Properties/Applications	Reference
3-Fluoro-2-(1H-pyrazol-5-yl)benzoic acid	F (3), Pyrazole (2)	~206	Metal coordination, moderate solubility
2-Fluoro-4-(1H-pyrazol-5-yl)benzoic acid (17a)	F (2), Pyrazole (4)	206	Enhanced biosensor recognition
4-(1-Ethyl-1H-pyrazol-5-yl)-2-fluorobenzoic acid (17b)	F (2), Ethyl-Pyrazole (4)	234	Increased hydrophobicity
2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid	CF₃ (3), Methyl (1)	284	High acidity, drug synthesis
4-[3-(Trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid	CF₃ (3), Pyrazole (4)	256	Biosensor compatibility